molecular formula C24H19FN2O5S B2773138 N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide CAS No. 686743-98-6

N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide

Cat. No. B2773138
CAS RN: 686743-98-6
M. Wt: 466.48
InChI Key: UUJIONYVMLDFBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide is a useful research compound. Its molecular formula is C24H19FN2O5S and its molecular weight is 466.48. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant and Antiseizure Activities

Research on clubbed indole derivatives, including those with sulfonamide groups, has demonstrated potential anticonvulsant and antiseizure properties. For instance, specific derivatives have shown significant activity in maximal electroshock tests and pentylenetetrazole screens, indicating their potential as novel anticonvulsant agents. These findings suggest that similar compounds, including those with benzodioxol and sulfonylacetamide moieties, could be explored for their anticonvulsant properties (Ahuja & Siddiqui, 2014).

Anticancer Properties

The synthesis and evaluation of novel indole-based sulfonohydrazide derivatives against human breast cancer cells highlight the anticancer potential of indole and sulfonamide derivatives. Certain compounds within this category have shown promising inhibition of cancer cell lines, suggesting that similar structures could be investigated for their anticancer activities (Gaur et al., 2022).

Herbicidal Activities

Novel triazolinone derivatives, which include sulfonamide functionalities, have been identified as potential Protox inhibitors with significant herbicidal activities. This indicates the potential of sulfonamide derivatives in the development of herbicides, particularly for the control of broadleaf weeds in rice fields (Luo et al., 2008).

Anti-HIV Activities

Studies on novel indolyl aryl sulfones have shown potent anti-HIV activities, particularly against strains carrying NNRTI-resistant mutations. This suggests the potential of sulfonamide derivatives in the development of anti-HIV medications (Silvestri et al., 2003).

Immunoactive Properties

The synthesis of (2-hydroxyethyl)ammonium salts of 1-R-indol-3-ylsulfanyl(sulfonyl)alkanecarboxylic acids has shown that certain compounds exhibit high antiproliferative activity by affecting splenocyte proliferation. This indicates the potential immunomodulatory properties of compounds with similar structural features (Mirskova et al., 2010).

properties

IUPAC Name

N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H19FN2O5S/c25-17-5-3-4-16(10-17)12-27-13-23(19-6-1-2-7-20(19)27)33(29,30)14-24(28)26-18-8-9-21-22(11-18)32-15-31-21/h1-11,13H,12,14-15H2,(H,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUJIONYVMLDFBO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)NC(=O)CS(=O)(=O)C3=CN(C4=CC=CC=C43)CC5=CC(=CC=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H19FN2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

466.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.